ethyl 4-({[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H24N4O5/c1-3-33-20-11-7-17(8-12-20)21-15-22-24(31)28(13-14-29(22)27-21)16-23(30)26-19-9-5-18(6-10-19)25(32)34-4-2/h5-15H,3-4,16H2,1-2H3,(H,26,30)
• InChI Key: OMVPWMUVMBMMCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC=C(C=C4)C(=O)OCC
• Molecular Formula: C25H24N4O5
• Molecular Weight: 460.5 g/mol

Description

Ethyl 4-({[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C25H24N4O5 and its molecular weight is 460.49. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Structures

Ethyl 4-({[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate is involved in research focusing on its supramolecular structures. One study detailed how molecules of related compounds are linked through hydrogen bonds, forming various dimensional structures, including chains, sheets, and three-dimensional frameworks, demonstrating the potential for creating intricate supramolecular assemblies (Portilla et al., 2007).

Synthetic Pathways to Heterocyclic Compounds

Research into this compound also includes its use in synthetic chemistry, particularly in creating heterocyclic compounds. This includes studies on the synthesis of isoxazole and pyrazole derivatives, showcasing the compound's versatility in organic synthesis and its role in developing new chemical entities with potential applications in medicinal chemistry and material science (Vicentini et al., 2000).

Antimicrobial Agent Development

Furthermore, research has been directed towards leveraging the structural features of this compound for antimicrobial purposes. Synthesis and testing of novel compounds derived from ethyl 4-([4-(4-methoxyphenyl)-tetrahydro-2H-pyran-4-carboxamido]benzoate have shown promising antibacterial activities, indicating potential for the development of new antimicrobial agents (Aghekyan et al., 2020).

Antioxidant Potential from Natural Sources

Additionally, studies on natural products have identified compounds structurally similar to this compound, such as derivatives from red seaweed, demonstrating significant antioxidant activities. This suggests a broader research interest in exploring such compounds for potential health benefits and applications in food and pharmaceutical industries (Chakraborty et al., 2016).